4-(9H-fluoren-9-yl)-N-phenyl-1-piperazinecarboxamide

• Molecular Formula: C24H23N3O
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 4-(9H-fluoren-9-yl)-N-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C24H23N3O/c28-24(25-18-8-2-1-3-9-18)27-16-14-26(15-17-27)23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23H,14-17H2,(H,25,28)
• InChI Key: QTFCNSJRGFOCAC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2C3=CC=CC=C3C4=CC=CC=C24)C(=O)NC5=CC=CC=C5

Description

4-(9H-fluoren-9-yl)-N-phenyl-1-piperazinecarboxamide is a member of fluorenes.

Scientific Research Applications

Inhibitors of Soluble Epoxide Hydrolase

Research has identified 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, derived from high-throughput screening. The triazine heterocycle is critical for high potency and selectivity, and phenyl group substitution aids in reducing clearance and improving oral exposure, demonstrating potential applications in various disease models (Thalji et al., 2013).

Phosphorescent Organic Light-Emitting Diodes (PhOLEDs)

Novel compounds, integrating carbazole, 1,3,5-triazine, and fluorene groups, have been synthesized and characterized for their application in green PhOLEDs. These materials display excellent thermal properties and high triplet energy, contributing to low turn-on voltage and good electroluminescence performance, suggesting their utility in designing hosts for high-performance PhOLEDs (Guichen et al., 2021).

Polyamides with Enhanced Thermal Stability

Research on polyamides containing fluorene, oxy-ether, and diphenyl-silane moieties, synthesized by direct polycondensation, shows inherent viscosity values indicating low molecular weight species. These polyamides demonstrate good transparency in the visible region and high thermal decomposition temperatures due to the presence of aromatic rings, suggesting applications in materials science (Tundidor‐Camba et al., 2011).

Aromatic Polyamides and Polyimides

The use of 9,9-Bis[4-(p-aminophenoxy)phenyl]fluorene in synthesizing polyamides and polyimides reveals polymers with high solubility in polar solvents, transparent and flexible film-forming capabilities, and high thermal stability. These properties indicate their potential application in high-performance materials (Yang & Lin, 1993).

Novel Fluorene Derivatives for Blue Emissive Fluorescent Sensors

The synthesis of fluorene derivatives for fluorescent sensors, which exhibit blue emission, suggests their application in optical materials and sensing technologies (Athira et al., 2020).

Fluorene-Based Aromatic Polyamides

The development of new aromatic polyamides containing fluorene moieties with high glass transition temperatures and excellent thermal stability underscores their potential in advanced material applications (Hsiao et al., 1999).

Fluorescent Logic Gates

Compounds synthesized with fluorene, naphthalimide, piperazine, and crown ether components have been studied as fluorescent logic gates, showing potential in probing cellular microenvironments and protein interfaces (Gauci & Magri, 2022).